Cas no 142437-68-1 (2-(2,4-Dimethylthiazol-5-yl)ethanamine)

• Product Name: 2-(2,4-Dimethylthiazol-5-yl)ethanamine
• CAS No: 142437-68-1
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 1027774
• PubChem ID: 15670034
• Update Time: 2025-10-28

2-(2,4-Dimethylthiazol-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dimethylthiazol-5-yl)ethanamine
• LogP
• 2-(2,4-Dimethyl-1,3-thiazol-5-yl)ethanamine
• 2-(2,4-Dimethylthiazol-5-yl)ethamine
• Z1148766061
• Oprea1_474108
• CHEMBL553981
• A3076
• 142437-68-1
• 2-(2,4-Dimethyl-thiazol-5-yl)-ethylamine
• CHEMBL1195166
• 5-(2'-aminoethyl)-2,4-dimethylthiazole
• BDBM50421966
• SCHEMBL1244176
• 2-(2,4-dimethylthiazol-5-yl)ethan-1-amine
• DTXSID00576639
• SY189619
• 2-(2,4-Dimethyl-5-thiazolyl)ethanamine
• CS-0217273
• 2-(dimethyl-1,3-thiazol-5-yl)ethan-1-amine
• EN300-72582
• MFCD03011602
• AKOS006282740
• 2-(2,4-dimethyl-1,3-thiazol-5-yl)ethan-1-amine

• MDL： MFCD03011602
• Inchi： 1S/C7H12N2S/c1-5-7(3-4-8)10-6(2)9-5/h3-4,8H2,1-2H3
• InChI Key： VPRBZFPSDKDVFD-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1CCN

Computed Properties

• Exact Mass: 156.07226
• Monoisotopic Mass: 156.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Melting Point: NA
• PSA: 38.91

2-(2,4-Dimethylthiazol-5-yl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,4-Dimethylthiazol-5-yl)ethanamine

Introduction to 2-(2,4-Dimethylthiazol-5-yl)ethanamine (CAS No. 142437-68-1)

2-(2,4-Dimethylthiazol-5-yl)ethanamine, also known by its CAS number 142437-68-1, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of thiazoles, which are heterocyclic compounds with a wide range of applications in pharmaceutical and chemical research.

The thiazole ring is a key structural motif in many biologically active molecules, including antibiotics, antifungals, and anti-inflammatory agents. The presence of the 2,4-dimethylthiazol-5-yl group in 2-(2,4-Dimethylthiazol-5-yl)ethanamine imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

In recent years, the study of thiazole derivatives has expanded significantly, driven by their potential therapeutic applications. Research has shown that compounds containing the thiazole ring can exhibit a variety of biological activities, such as antimicrobial, antiviral, and anticancer properties. The specific structure of 2-(2,4-Dimethylthiazol-5-yl)ethanamine suggests that it may have similar or even enhanced biological activities compared to other thiazole derivatives.

The synthesis of 2-(2,4-Dimethylthiazol-5-yl)ethanamine typically involves multi-step processes that include the formation of the thiazole ring and subsequent functionalization. One common synthetic route involves the reaction of 2,4-dimethylthiazole with an appropriate amine or amino acid derivative. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product.

In terms of its physical and chemical properties, 2-(2,4-Dimethylthiazol-5-yl)ethanamine is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various analytical techniques and biological assays.

The biological activity of 2-(2,4-Dimethylthiazol-5-yl)ethanamine has been explored in several studies. One notable area of research is its potential as an antimicrobial agent. Thiazole derivatives are known for their ability to disrupt microbial cell walls and inhibit essential enzymes involved in bacterial metabolism. Preliminary studies have shown that 2-(2,4-Dimethylthiazol-5-yl)ethanamine exhibits moderate to strong antimicrobial activity against a range of Gram-positive and Gram-negative bacteria.

Beyond its antimicrobial properties, there is growing interest in the potential anticancer activity of thiazole derivatives. Some studies have demonstrated that certain thiazole compounds can induce apoptosis in cancer cells by interfering with key signaling pathways. While more research is needed to fully understand the mechanisms involved, the structural features of 2-(2,4-Dimethylthiazol-5-yl)ethanamine suggest that it may have similar anticancer properties.

In addition to its therapeutic applications, 2-(2,4-Dimethylthiazol-5-yl)ethanamine has also been studied for its potential use as a ligand in coordination chemistry. Thiazoles can form stable complexes with various metal ions, which can be useful in catalysis and materials science. The ability to fine-tune the electronic properties of these complexes through functionalization makes them attractive candidates for a wide range of applications.

The safety profile of 2-(2,4-Dimethylthiazol-5-yl)ethanamine is an important consideration for both research and practical applications. While detailed toxicological data may be limited for this specific compound, general safety guidelines for handling thiazole derivatives should be followed. Proper personal protective equipment (PPE) and laboratory practices are essential to ensure safe handling and storage.

In conclusion, 2-(2,4-Dimethylthiazol-5-yl)ethanamine (CAS No. 142437-68-1) is a promising compound with a diverse range of potential applications in medicinal chemistry and related fields. Its unique structural features and biological activities make it a valuable subject for further research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of thiazole chemistry and its practical applications.